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Compound of Interest

Compound Name: 2-((2-Nitrophenyl)thio)benzoic acid

Cat. No.: B1584463

Disclaimer: No specific Safety Data Sheet (SDS) for 2-((2-Nitrophenyl)thio)benzoic acid
(CAS No. 19806-43-0) is readily available in the public domain. The following information is a
synthesized safety profile based on the known hazards of its constituent functional groups: a
nitrophenyl group, a thioether linkage, and a benzoic acid moiety. This guide is intended for
researchers, scientists, and drug development professionals and should be used as a
preliminary risk assessment tool. It is not a substitute for a manufacturer-provided SDS.

Presumed Hazard Identification and Classification

Based on the analysis of structurally related compounds such as 2-nitrobenzoic acid,
thiobenzoic acid, and nitrophenols, 2-((2-Nitrophenyl)thio)benzoic acid is presumed to be
hazardous. The following hazard classifications are likely:

» Skin Corrosion/Irritation: Category 2.[1][2] Benzoic acid and thiobenzoic acid derivatives are
known to cause skin irritation.

e Serious Eye Damage/Eye Irritation: Category 2.[1][2] Similar compounds are known to cause
serious eye irritation.

o Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory system).[1][2] May
cause respiratory irritation.

o Acute Toxicity (Oral): While not definitively classified, related nitrophenols are harmful if
swallowed.[3]
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Pictograms (Presumed):

walt text

Signal Word (Presumed): WARNING

Hazard Statements (Presumed):

H315: Causes skin irritation.[1][2]

H319: Causes serious eye irritation.[1][2]

H335: May cause respiratory irritation.[1][2]

May be harmful if swallowed.

Precautionary Statements (Presumed):

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[4]

e P264: Wash skin thoroughly after handling.

o P280: Wear protective gloves/eye protection/face protection.[4]

e P302+P352: IF ON SKIN: Wash with plenty of water.[5]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[4][5]

P332+P313: If skin irritation occurs: Get medical advice/attention.

Physical and Chemical Properties

Limited quantitative data is available for the target compound. The following table summarizes
the known information and provides a comparison with related compounds.
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2-((2-
Property Nitrophenyl)thio)be 2-Nitrobenzoic Acid Thiobenzoic Acid

nzoic acid
CAS Number 19806-43-0 552-16-9 98-91-9
Molecular Formula C13HINO4S C7H5NO4 C7H60S
Molecular Weight 275.28 g/mol 167.12 g/mol 138.19 g/mol

Not specified (likely a Yellow crystalline Yellow-orange
Appearance . ] o

solid) solid[4] liquid[6]
Melting Point Not specified 146-148 °C 15-18 °C[6]

- _ N N 103-105°C @ 12
Boiling Point Not specified Not specified
mmHg[6]

Flash Point Not specified Not specified >110 °CJ[6]
Solubility Not specified Soluble in water[2] Not specified

Toxicological Information

No specific toxicological data (e.g., LD50, LC50) is available for 2-((2-

Nitrophenyl)thio)benzoic acid. The toxicological properties are inferred from its functional

groups.

» Nitrophenyl Group: Nitrophenols can cause headaches, drowsiness, nausea, and cyanosis

upon acute exposure.[7] High levels can lead to methemoglobinemia.[8]

e Thioether Linkage: Low molecular weight thioethers are often characterized by a strong,

unpleasant odor (stench).[6] While the toxicity of the thioether linkage itself is not well-

defined in this context, the presence of sulfur necessitates caution.

e Benzoic Acid Moiety: Benzoic acid and its derivatives are generally of low acute toxicity but

can cause irritation to the skin, eyes, and respiratory tract.[9]

The following table presents available acute toxicity data for a related compound.
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Compound Route Species Value
Thiobenzoic Acid Oral Rat ATE > 2000 mg/kg[1]
Inhalation Rat ATE > 20 mg/I[1]

Experimental Protocols

As no specific SDS is available, no experimental protocols for determining the safety data of 2-
((2-Nitrophenyl)thio)benzoic acid are cited. However, standard OECD (Organisation for
Economic Co-operation and Development) guidelines are typically followed for determining
chemical safety data. For instance:

o Acute Oral Toxicity: OECD Guideline 423 (Acute Oral toxicity - Acute Toxic Class Method)

 Skin Irritation/Corrosion: OECD Guideline 439 (In Vitro Skin Irritation: Reconstructed Human
Epidermis Test Method)

e Eye Irritation/Corrosion: OECD Guideline 492 (Reconstructed human cornea-like Epithelium
(RhCE) test method for identifying chemicals not requiring classification and labelling for eye
irritation or serious eye damage)

Handling and Storage

o Handling: Use in a well-ventilated area.[5] Avoid contact with skin, eyes, and clothing.[1]
Avoid formation of dust and aerosols.[10] Wash hands thoroughly after handling.[6]

o Storage: Store in a cool, dry, and well-ventilated place.[4][10] Keep container tightly closed.
Some sources suggest refrigeration (2-8°C).

First-Aid Measures

 Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Get medical
attention if symptoms occur.[1][6]

o Skin Contact: Wash off immediately with plenty of water for at least 15 minutes.[1][6] If skin
irritation persists, call a physician.[1]

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC138685000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC138685000&countryCode=US&language=en
https://www.benchchem.com/product/b1584463?utm_src=pdf-body
https://www.benchchem.com/product/b1584463?utm_src=pdf-body
https://www.echemi.com/sds/2-nitrobenzoicacid-pid_Seven44105.html
https://www.fishersci.com/store/msds?partNumber=AC138685000&countryCode=US&language=en
https://www.oxfordlabfinechem.com/msds/(N-06380)%202-NITRO%20BENZOIC%20ACID%20%20(For%20Synthesis)%20(o-Nitrobenzoic%20Acid).pdf
https://www.fishersci.com/store/msds?partNumber=AAB2445822&productDescription=THIOBENZOIC+ACID+94%25+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/2-nitrobenzoic-acid.pdf
https://www.oxfordlabfinechem.com/msds/(N-06380)%202-NITRO%20BENZOIC%20ACID%20%20(For%20Synthesis)%20(o-Nitrobenzoic%20Acid).pdf
https://www.fishersci.com/store/msds?partNumber=AC138685000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2445822&productDescription=THIOBENZOIC+ACID+94%25+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC138685000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2445822&productDescription=THIOBENZOIC+ACID+94%25+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC138685000&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584463?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

o Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15

minutes.[5][10] Get medical attention.

 Ingestion: Clean mouth with water and drink plenty of water afterwards.[6] Get medical

attention if symptoms occur.

Logical Relationships and Workflows

The following diagrams illustrate the logical flow for risk assessment and emergency response
when handling a chemical with presumed hazards like 2-((2-Nitrophenyl)thio)benzoic acid.
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Risk Assessment

Identify Chemical:
2-((2-Nitrophenyl)thio)benzoic acid

l

Gather Safety Information
(No specific SDS available)

'

Analyze Structural Analogues
(2-Nitrobenzoic acid, Thiobenzoic acid)

'

Infer Potential Hazards
(Irritant, Harmful)

Implementation of Contro

Administrative Controls
(SOPs, Training)

Engineering Controls Personal Protective Equipment (PPE)

(Fume Hood) (Gloves, Goggles, Lab Coat)

Safe Handling Procedure

Execute Experiment
Proper Waste Disposal

Click to download full resolution via product page

Caption: Risk assessment and control implementation workflow.
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Route of Exposure Immediate First-Aid Actions

Ingestion

Rinse Mouth, Drink Water

Eye Contact

Exposure Incident

Seek Medical Attention
if Symptoms Persist

Skin Contact

Wash with Plenty of Water
(min. 15 mins)

Rinse Eyes with Water Medical Attention
(min. 15 mins)

Inhalation

memmmmmm—— 2 MoVe to Fresh Air
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Caption: Decision tree for first-aid measures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 9. Acids, Carboxylic | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
e 10. oxfordlabfinechem.com [oxfordlabfinechem.com]

 To cite this document: BenchChem. [Safety Profile of 2-((2-Nitrophenyl)thio)benzoic Acid: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1584463#2-2-nitrophenyl-thio-benzoic-acid-safety-
data-sheet-sds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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